Cas no 1803827-06-6 (3-Cyano-5-methyl-4-(trifluoromethyl)benzenesulfonyl chloride)

• Product Name: 3-Cyano-5-methyl-4-(trifluoromethyl)benzenesulfonyl chloride
• CAS No: 1803827-06-6
• MF: C₉H₅ClF₃NO₂S
• MW: 283.654710531235
• CID: 5000716
• Update Time: 2025-05-20

3-Cyano-5-methyl-4-(trifluoromethyl)benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-5-methyl-4-(trifluoromethyl)benzenesulfonyl chloride

• Inchi： 1S/C9H5ClF3NO2S/c1-5-2-7(17(10,15)16)3-6(4-14)8(5)9(11,12)13/h2-3H,1H3
• InChI Key： YYGOZWFPNPINRS-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C#N)C(C(F)(F)F)=C(C)C=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 433
• XLogP3: 2.9
• Topological Polar Surface Area: 66.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-Cyano-5-methyl-4-(trifluoromethyl)benzenesulfonyl chloride

3-Cyano-5-methyl-4-(trifluoromethyl)benzenesulfonyl Chloride: A Comprehensive Overview

The compound with CAS No. 1803827-06-6, commonly referred to as 3-Cyano-5-methyl-4-(trifluoromethyl)benzenesulfonyl Chloride, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a sulfonyl chloride group attached to a substituted benzene ring. The substituents on the benzene ring—specifically, a cyano group at position 3, a methyl group at position 5, and a trifluoromethyl group at position 4—contribute to its distinct chemical properties and reactivity.

Sulfonyl chloride groups are known for their high reactivity, making them valuable intermediates in organic synthesis. The presence of electron-withdrawing groups like the cyano and trifluoromethyl substituents further enhances the electrophilic character of the sulfonyl group, making this compound particularly useful in nucleophilic substitution reactions. Recent studies have highlighted its potential in the synthesis of sulfonamides, which are widely used in pharmaceuticals and agrochemicals.

The synthesis of 3-Cyano-5-methyl-4-(trifluoromethyl)benzenesulfonyl Chloride typically involves multi-step processes, often starting from the corresponding benzene derivative. The introduction of the sulfonyl chloride group is achieved through sulfonation followed by chlorination. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of this compound. For instance, the use of microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining high product quality.

One of the most promising applications of this compound lies in its use as an intermediate in the production of advanced materials. The trifluoromethyl group imparts fluorine-based properties, such as increased thermal stability and chemical resistance, which are highly desirable in polymer chemistry. Recent advancements in fluoropolymer synthesis have leveraged this compound to develop materials with enhanced durability and performance under extreme conditions.

In the pharmaceutical industry, 3-Cyano-5-methyl-4-(trifluoromethyl)benzenesulfonyl Chloride has been employed as a key intermediate in drug discovery programs. Its ability to form stable sulfonamide bonds makes it ideal for constructing bioactive molecules with targeted therapeutic effects. For example, studies have demonstrated its utility in the development of inhibitors for kinase enzymes, which are implicated in various diseases such as cancer and inflammatory disorders.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Research has shown that under certain conditions, such as UV light exposure or microbial action, the compound undergoes hydrolysis to form less hazardous byproducts. These findings are essential for developing sustainable practices in chemical manufacturing and waste management.

In conclusion, 3-Cyano-5-methyl-4-(trifluoromethyl)benzenesulfonyl Chloride (CAS No. 1803827-06-6) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in organic synthesis, materials science, and pharmaceutical research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an even more significant role in advancing modern chemistry.